Ethanone, 1-(2-ethyl-2,3-dihydro-5-benzofuranyl)-

• IUPAC Name: 1-(2-ethyl-2,3-dihydro-1-benzofuran-5-yl)ethanone
• InChI: InChI=1S/C12H14O2/c1-3-11-7-10-6-9(8(2)13)4-5-12(10)14-11/h4-6,11H,3,7H2,1-2H3
• InChI Key: XLBLRLIFRIMESC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC2=C(O1)C=CC(=C2)C(=O)C
• Molecular Formula: C12H14O2
• DSSTOX Substance ID: DTXSID30613728
• Molecular Weight: 190.24 g/mol
• CAS RN: 58741-14-3

Description

Ethanone, 1-(2-ethyl-2,3-dihydro-5-benzofuranyl)-, is a chemical compound that is used in a variety of scientific research applications. It is a colorless, volatile liquid with a fruity odor and is soluble in water, alcohol, and ether. It is an important intermediate in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals, and is also used as a reagent in organic synthesis.

Scientific Research Applications

Synthesis and Bioactive Heterocyclic Compounds

Benzofuran derivatives, including Ethanone, play a crucial role in synthetic organic chemistry, serving as precursor molecules in pharmaceuticals, perfumery, and agrochemical industries. The significance of 3-hydroxycoumarin, a benzofuran derivative, has been emphasized due to its numerous chemical, photochemical, and biological properties. Various synthesis methods have been described, with a focus on the reactivity of these compounds to produce heterocyclic compounds with potential biological activities (Jules Yoda, 2020).

Antimicrobial Applications

Benzofuran derivatives exhibit a wide array of biological activities, including antimicrobial properties. Recent studies have highlighted benzofuran's potential as a pharmacophore for designing new antimicrobial agents. These compounds, such as psoralen, 8-methoxypsoralen, and angelicin, have been utilized in treating skin diseases like cancer or psoriasis, showcasing benzofuran's versatility in developing effective antimicrobial candidates (Asha Hiremathad et al., 2015).

Environmental Impact and Degradation

The environmental occurrence and potential ecological risks of benzofuran compounds, including Ethanone derivatives, have been a concern due to their widespread use in consumer products. Studies focusing on the occurrence, toxicities, and ecological risks of specific benzofuran derivatives in water environments suggest the need for further research on their long-term impact on aquatic ecosystems and the development of remediation strategies (Sujin Kim & Kyungho Choi, 2014).

Mechanism of Action

Target of Action

This compound belongs to the benzofuran class of compounds, which are known to interact with a wide range of biological targets .

Mode of Action

Benzofuran derivatives are known to exhibit a variety of biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . The interaction of these compounds with their targets often results in changes in cellular processes, leading to their observed biological effects.

Biochemical Pathways

Benzofuran derivatives are known to interact with a variety of biochemical pathways, often resulting in downstream effects such as the inhibition of cell proliferation in the case of anti-tumor activity .

Result of Action

Benzofuran derivatives are known to have a variety of biological effects, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .